Cas no 5430-49-9 ( )
structure
Product Name:
CAS No:5430-49-9
MF:C11H22N2O2S
MW:246.369581699371
CID:940593
PubChem ID:224938
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5430-49-9
- DS-012039
- NSC13804
- n-cyclohexylpiperidine-1-sulfonamide
- NSC-13804
- AKOS009145218
- DTXSID70969357
-
-
- Inchi： 1S/C11H22N2O2S/c14-16(15,13-9-5-2-6-10-13)12-11-7-3-1-4-8-11/h11-12H,1-10H2
- InChI Key： QYCLQUBIUYJNFA-UHFFFAOYSA-N
- SMILES： S(NC1CCCCC1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 246.14036
- Monoisotopic Mass: 246.14
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 369.6°Cat760mmHg
- Flash Point: 369.6°Cat760mmHg
- Refractive Index: 1.541
- PSA: 49.41
Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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